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Compound of Interest

Compound Name: Ethyl glyoxylate

Cat. No.: B031252 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of ethyl glyoxylate, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

compliance.

Immediate Safety Information
Ethyl glyoxylate is a hazardous chemical that requires careful handling. It is often supplied as

a solution, commonly in toluene, which introduces additional hazards.

Key Hazards:

Flammability: Ethyl glyoxylate and its common solvent, toluene, are highly flammable.[1][2]

[3] Keep away from heat, sparks, open flames, and hot surfaces.[1][2] All equipment must be

grounded to prevent static discharge.[1]

Health Hazards: It may be fatal if swallowed and enters the airways.[1][2][3] It causes skin

and eye irritation and may cause an allergic skin reaction.[1][4] Inhalation may cause

respiratory irritation, drowsiness, or dizziness.[1] There is also a suspicion of damage to

fertility or an unborn child, and it may cause organ damage through prolonged or repeated

exposure.[1]

Environmental Hazards: The substance is toxic to aquatic life, with long-lasting effects. Do

not let the product enter drains.

Required Personal Protective Equipment (PPE):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b031252?utm_src=pdf-interest
https://www.benchchem.com/product/b031252?utm_src=pdf-body
https://www.benchchem.com/product/b031252?utm_src=pdf-body
https://www.benchchem.com/product/b031252?utm_src=pdf-body
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/1674
https://www.thomassci.com/p/ethyl-glyoxylate-ca-50-soln-in-toluene
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19207~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2001:54:58~~Ethyl%20glyoxylate%20%20ca%2050%%20solution%20in%20toluene~~
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/1674
https://www.thomassci.com/p/ethyl-glyoxylate-ca-50-soln-in-toluene
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/1674
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/1674
https://www.thomassci.com/p/ethyl-glyoxylate-ca-50-soln-in-toluene
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19207~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2001:54:58~~Ethyl%20glyoxylate%20%20ca%2050%%20solution%20in%20toluene~~
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/1674
https://www.guidechem.com/encyclopedia/ethyl-glyoxylate-dic7345.html
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/1674
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/1674
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber).[5]

Eye/Face Protection: Use chemical safety goggles or a face shield.[1]

Skin and Body Protection: Wear a laboratory coat and other protective clothing to prevent

skin exposure.[2]

Respiratory Protection: All handling and disposal procedures should be carried out in a well-

ventilated area, preferably under a chemical fume hood, to avoid inhaling vapors.[1]

Operational and Disposal Plan
The primary method for disposing of ethyl glyoxylate is through an approved hazardous waste

management service. Never dispose of ethyl glyoxylate down the sanitary sewer.

Pre-Disposal Checklist
Consult Regulations: Review your institution's specific chemical hygiene plan and local,

state, and national waste disposal regulations.

Identify Waste Stream: Designate a specific, properly labeled hazardous waste container for

ethyl glyoxylate and other non-halogenated organic solvent waste.

Work Area Preparation: Ensure the disposal is conducted in a designated area, such as a

chemical fume hood, away from ignition sources.

Gather Materials: Have all necessary materials ready, including the waste container, PPE,

and spill cleanup supplies.

Step-by-Step Disposal Procedure: Liquid Waste
This procedure applies to unused ethyl glyoxylate solutions and waste streams containing the

chemical.

Container Labeling: Obtain a designated container for non-halogenated organic waste.

Ensure it is clearly labeled with "Hazardous Waste," the chemical name "Ethyl Glyoxylate,"

and any other components (e.g., Toluene).
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Transferring Waste: Carefully pour the ethyl glyoxylate waste into the designated

hazardous waste container. Use a funnel to prevent spills.

Sealing the Container: Securely close the container lid. Do not overfill; leave adequate

headspace for vapor expansion.

Storage Pending Disposal: Store the sealed container in a well-ventilated, designated

secondary containment area away from incompatible materials (such as strong oxidizing

agents, reducing agents, or bases) until it is collected by a licensed waste contractor.[4][5]

Step-by-Step Disposal Procedure: Contaminated Solid
Waste
This procedure applies to items such as gloves, absorbent pads, and empty containers.

Container Rinsing: Triple-rinse empty original containers with a suitable solvent (e.g., ethanol

or acetone). The rinsate must be collected and disposed of as liquid hazardous waste.

Collecting Solids: Place all contaminated solid materials (e.g., paper towels, gloves, stir bars)

into a separate, clearly labeled, sealable bag or container for solid hazardous waste.

Storage and Disposal: Store the sealed container with the liquid waste for collection by an

approved waste disposal plant.[1][2]

Spill Management
In the event of a spill, evacuate non-essential personnel and ensure adequate ventilation.

Remove all sources of ignition.[3]

Small Spills (<50 mL):

Wear full PPE.

Cover the spill with an inert, non-combustible absorbent material such as vermiculite,

perlite, or cat litter.[5]

Carefully scoop the absorbed material into a designated container for chemical waste.[5]
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Clean the affected area with a suitable solvent and ensure the cleanup materials are also

disposed of as hazardous waste.

Large Spills (>50 mL):

Evacuate the immediate area.

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team immediately.

Prevent the spill from spreading or entering drains.

Data Presentation: Disposal Method Summary
Quantity Waste Type Disposal Method Regulatory Note

Any Quantity
Liquid Ethyl

Glyoxylate

Collect in a labeled,

sealed container for

non-halogenated

organic waste.

Must be disposed of

via a licensed

hazardous waste

contractor.[2][5]

Any Quantity
Contaminated Solids

(gloves, paper towels)

Collect in a separate,

labeled container for

solid hazardous

waste.

Must be disposed of

via a licensed

hazardous waste

contractor.[5]

N/A
Empty Original

Container

Triple-rinse with a

suitable solvent;

collect rinsate as

liquid hazardous

waste.

Dispose of the rinsed

container according to

institutional

guidelines.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of ethyl
glyoxylate waste.
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Waste Characterization

Disposal Path

Final Disposition

Ethyl Glyoxylate Waste Generated

Liquid or Solid Waste?

Liquid Waste
(e.g., unused reagent, solutions, rinsate)

Liquid

Solid Waste
(e.g., contaminated gloves, paper towels, empty containers)

Solid

Collect in sealed, labeled
Non-Halogenated Organic Waste Container

Collect in sealed, labeled
Solid Hazardous Waste Container

Store in designated satellite accumulation area for pickup by licensed waste contractor

Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of ethyl glyoxylate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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